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Compound of Interest

Compound Name:
5-chloro-3-methylpyridazine

hydrochloride

CAS No.: 2153472-96-7

Cat. No.: B6247043

Get Quote

Executive Summary
5-chloro-3-methylpyridazine is a versatile heterocyclic building block used in the synthesis of

agrochemicals and pharmaceutical candidates (e.g., inhibitors of phosphodiesterase or kinase

pathways). As a hydrochloride salt, the compound exhibits distinct physical properties—

enhanced water solubility and hygroscopicity—that complicate standard spectral analysis.

This guide provides a rigorous analytical framework to:

Confirm Identity: Differentiate the target from common regioisomers (e.g., 3-chloro-6-

methylpyridazine) using NMR coupling constants.

Assess Purity: Quantify ionic stoichiometry and organic purity.

Validate Structure: Correlate MS fragmentation and IR bands with theoretical predictions.
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Analyte Specifications
Property Detail

IUPAC Name 5-chloro-3-methylpyridazine hydrochloride

CAS No.[1][2][3][4][5] (Free Base) 2153472-96-7 (Specific isomer)

Molecular Formula C₅H₅ClN₂ · HCl

Molecular Weight
128.56 (Free Base) + 36.46 (HCl) = 165.02

g/mol

Structure
Pyridazine ring substituted at C3 (Methyl) and

C5 (Chloro)

Critical Handling Protocols (Salt Form)
The hydrochloride salt is prone to proton exchange and hygroscopicity.

Solvent Selection: Avoid CDCl₃ for the salt form due to poor solubility and potential

aggregation. Use DMSO-d₆ for routine ¹H NMR to observe exchangeable protons, or D₂O for

sharp aromatic signals (sacrificing the NH⁺ peak).

Desalting for MS: High concentrations of Cl⁻ suppress ionization in ESI-MS. Use an inline

divert valve or dilute samples in 50:50 MeCN:H₂O with 0.1% Formic Acid.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[3][6][7]
¹H NMR Analysis (DMSO-d₆, 400 MHz)
The definitive identification of the 5-chloro-3-methyl isomer relies on the coupling pattern of the

aromatic protons. Unlike the 3-chloro-6-methyl isomer (which shows ortho-coupling,

Hz), the target molecule displays meta-coupling.

Predicted Spectral Data:
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Position
Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)
Assignment

NH⁺ 10.0 - 12.0 Broad Singlet 1H -

Protonated

Nitrogen

(N1/N2)

H-6 9.10 - 9.25 Doublet 1H to Nitrogen

(Deshielded)

H-4 7.80 - 7.95 Doublet 1H to Nitrogen,

adj. to Methyl

CH₃ 2.65 - 2.75 Singlet 3H - Methyl at C3

Mechanistic Insight:

Regioisomer Differentiation:

Target (5-Cl, 3-Me): H4 and H6 are separated by C5-Cl. They exhibit W-coupling (meta),

resulting in a small coupling constant (

Hz).

Isomer (3-Cl, 6-Me): Protons are at C4 and C5. They exhibit ortho-coupling, resulting in a

large coupling constant (

Hz).

Isomer (3-Cl, 5-Me): Protons are at C4 and C6 (meta). Differentiation from the target

requires NOE (Nuclear Overhauser Effect) analysis. Irradiating the Methyl group (2.7 ppm)

in the target will show enhancement only at H-4, whereas in the 3-Cl-5-Me isomer, the

methyl is at C5, flanked by H4 and H6, potentially showing NOE to both.

¹³C NMR Analysis
Key Signals:
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C-Me: ~20-22 ppm.

C=N (C3): ~158-160 ppm (Deshielded by N and Me).

C-Cl (C5): ~135 ppm.

C-H (C6): ~150 ppm (Very deshielded,

to N).

C-H (C4): ~128 ppm.[5]

Mass Spectrometry (MS) Analysis[2][5][8][9][10]
Methodology: LC-ESI-MS

Ionization Mode: Positive Electrospray Ionization (ESI+).

Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

Isotope Pattern & Fragmentation
The presence of Chlorine provides a diagnostic isotopic signature.

Parent Ion [M+H]⁺:

m/z 129.0 (³⁵Cl isotope, 100% relative abundance).

m/z 131.0 (³⁷Cl isotope, ~32% relative abundance).

Note: The HCl salt counter-ion does not appear in the positive ion spectrum.

Fragmentation Pathway (CID):

Loss of N₂ (m/z 129

101): Characteristic of pyridazines/diazines (Retro-Diels-Alder).

Loss of Cl/HCl (m/z 129
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94/93): Radical cleavage of the halogen.

Loss of HCN (m/z 101

74): Fragmentation of the remaining carbon skeleton.

Infrared (IR) Spectroscopy[6][9][11]
Sample Preparation

Technique: ATR (Attenuated Total Reflectance) or KBr Pellet.

Warning: KBr is hygroscopic; ensure the salt is dry to prevent water bands masking the N-H

region.

Diagnostic Bands
Frequency (cm⁻¹) Vibration Mode Structural Significance

2400 - 3000 N-H⁺ Stretch
Broad, multi-structured band

indicating the HCl salt.

3050 C-H Stretch (Ar) Aromatic protons.

1580 - 1600 C=N / C=C Stretch Pyridazine ring skeleton.

1050 - 1100 C-Cl Stretch Aryl chloride signature.

800 - 850 C-H Bending

Out-of-plane bending (OOP)

characteristic of isolated

aromatic protons.

Visualization of Analytical Logic
Structural Differentiation Workflow
The following diagram illustrates the decision tree for confirming the specific 5-chloro-3-methyl

isomer against its most common analogs.
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Unknown Chloromethylpyridazine HCl

1H NMR: Analyze Coupling (J)

J ~ 9.0 Hz (Ortho)

Large J

J ~ 2.0 Hz (Meta)

Small J

Isomer: 3-Chloro-6-methyl NOE Experiment (Irradiate Methyl)

NOE to 1 Proton (H4) NOE to 2 Protons (H4 & H6)

CONFIRMED: 5-Chloro-3-methyl Isomer: 3-Chloro-5-methyl

Click to download full resolution via product page

Caption: Analytical decision tree using NMR coupling constants and NOE to isolate the 5-

chloro-3-methylpyridazine isomer.

MS Fragmentation Pathway
Proposed fragmentation mechanism for the molecular ion [M+H]⁺.
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[M+H]+ 
 m/z 129/131

[M - N2]+ 
 m/z 101/103- N2 (28 u)

[M - Cl]+ 
 m/z 94

- Cl radical

[M - N2 - HCN]+ 
 m/z 74/76

- HCN (27 u)

Click to download full resolution via product page

Caption: ESI-MS fragmentation pathway showing characteristic losses of Nitrogen and

Chlorine.

Experimental Protocol Summary
Protocol A: Salt Stoichiometry Determination
(Gravimetric/Titration)
To ensure the substance is a mono-hydrochloride:

Dissolve 50 mg of sample in 10 mL deionized water.

Add 2 drops of 0.1 M HNO₃.

Titrate with 0.1 M AgNO₃ solution.

Target Calculation: 1 eq. of Cl⁻ should correspond to 165.02 g/mol .

Calculation: %Cl (theoretical) = 21.5% (ionic Cl only).

Note: Covalent Cl (on the ring) will not precipitate under standard conditions.

Protocol B: NMR Sample Prep
Dry the sample: Vacuum dry at 40°C for 2 hours to remove surface moisture.

Solvent: Use 0.6 mL DMSO-d₆ (99.9% D).
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Reference: TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm).

Acquisition: 16 scans minimum; Pulse delay > 2s to ensure relaxation of aromatic protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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